2-{[(2-Methoxy-4,5-dimethylphenyl)sulfonyl]amino}benzoic acid

• IUPAC Name: 2-[(2-methoxy-4,5-dimethylphenyl)sulfonylamino]benzoic acid
• InChI: InChI=1S/C16H17NO5S/c1-10-8-14(22-3)15(9-11(10)2)23(20,21)17-13-7-5-4-6-12(13)16(18)19/h4-9,17H,1-3H3,(H,18,19)
• InChI Key: MPIUZHQIZWPWDH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1C)S(=O)(=O)NC2=CC=CC=C2C(=O)O)OC
• Molecular Formula: C16H17NO5S
• Molecular Weight: 335.4 g/mol

Description

2-{[(2-Methoxy-4,5-dimethylphenyl)sulfonyl]amino}benzoic acid, also known as MDPB, is a chemical compound that has been extensively studied for its potential applications in scientific research. MDPB is a sulfonamide derivative and has been shown to exhibit a wide range of biological activities.

Mechanism of Action

2-{[(2-Methoxy-4,5-dimethylphenyl)sulfonyl]amino}benzoic acid acts as a competitive inhibitor of carbonic anhydrases, binding to the active site of the enzyme and preventing the conversion of carbon dioxide to bicarbonate. This leads to a decrease in the production of bicarbonate and an increase in the concentration of carbon dioxide, resulting in a decrease in pH.
Biochemical and Physiological Effects:
The inhibition of carbonic anhydrases by this compound has been shown to have a wide range of biochemical and physiological effects. This compound has been shown to reduce intraocular pressure, making it a potential treatment for glaucoma. It has also been shown to exhibit anticonvulsant activity, making it a potential treatment for epilepsy. In addition, this compound has been shown to exhibit anticancer activity, making it a potential treatment for cancer.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-{[(2-Methoxy-4,5-dimethylphenyl)sulfonyl]amino}benzoic acid is its specificity for carbonic anhydrases, making it a useful tool for studying the role of carbonic anhydrases in various biological processes. However, one limitation of this compound is its low solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several future directions for the research on 2-{[(2-Methoxy-4,5-dimethylphenyl)sulfonyl]amino}benzoic acid. One direction is the development of more potent and selective carbonic anhydrase inhibitors based on the structure of this compound. Another direction is the investigation of the potential therapeutic applications of this compound in the treatment of various diseases, including glaucoma, epilepsy, and cancer. Finally, the development of more efficient synthesis methods for this compound could lead to increased availability and lower costs, making it more accessible for scientific research.

Synthesis Methods

2-{[(2-Methoxy-4,5-dimethylphenyl)sulfonyl]amino}benzoic acid can be synthesized through a multistep process starting from commercially available 2-methoxy-4,5-dimethylphenol. The first step involves the conversion of 2-methoxy-4,5-dimethylphenol to 2-methoxy-4,5-dimethylbenzenesulfonyl chloride. The sulfonyl chloride is then reacted with 2-aminobenzoic acid to yield this compound.

Scientific Research Applications

2-{[(2-Methoxy-4,5-dimethylphenyl)sulfonyl]amino}benzoic acid has been shown to exhibit a wide range of biological activities, making it a useful tool for scientific research. One of the most significant applications of this compound is its use as a carbonic anhydrase inhibitor. Carbonic anhydrases are enzymes that play a crucial role in the regulation of acid-base balance in the body. Inhibition of carbonic anhydrases has been shown to have therapeutic potential for the treatment of various diseases, including glaucoma, epilepsy, and cancer.